Cas no 1443335-10-1 (1-(3,5-DIFLUORO-4-ISOBUTOXYPHENYL)ETHANOL)

• Product Name: 1-(3,5-DIFLUORO-4-ISOBUTOXYPHENYL)ETHANOL
• CAS No: 1443335-10-1
• MF: C₁₂H₁₆F₂O₂
• MW: 230.251050949097
• MDL: MFCD22372841
• CID: 5150865
• Update Time: 2026-03-03

1-(3,5-DIFLUORO-4-ISOBUTOXYPHENYL)ETHANOL Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DIFLUORO-4-ISOBUTOXYPHENYL)ETHANOL

• MDL： MFCD22372841
• Inchi： 1S/C12H16F2O2/c1-7(2)6-16-12-10(13)4-9(8(3)15)5-11(12)14/h4-5,7-8,15H,6H2,1-3H3
• InChI Key： FUDIPSDMNVBJHU-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC(F)=C(OCC(C)C)C(F)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 1-(3,5-DIFLUORO-4-ISOBUTOXYPHENYL)ETHANOL

Research Brief on 1-(3,5-DIFLUORO-4-ISOBUTOXYPHENYL)ETHANOL (CAS: 1443335-10-1): Recent Advances and Applications

The compound 1-(3,5-Difluoro-4-isobutoxyphenyl)ethanol (CAS: 1443335-10-1) has recently garnered significant attention in the chemical biology and pharmaceutical research communities due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the difluorophenyl and isobutoxy moieties, make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the role of 1-(3,5-Difluoro-4-isobutoxyphenyl)ethanol as a key intermediate in the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective cyclooxygenase-2 (COX-2) inhibitors, which exhibit reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The compound's ability to modulate enzyme activity while maintaining a favorable pharmacokinetic profile underscores its potential in next-generation anti-inflammatory therapies.

In addition to its anti-inflammatory properties, 1-(3,5-Difluoro-4-isobutoxyphenyl)ethanol has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that derivatives of this compound exhibit potent inhibitory effects on tumor growth in murine models of breast cancer. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer cells. These findings suggest that further optimization of this scaffold could lead to the development of novel targeted therapies for breast and other malignancies.

The synthetic accessibility of 1-(3,5-Difluoro-4-isobutoxyphenyl)ethanol has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an efficient, scalable synthesis route with improved yield and purity compared to previous methods. The optimized protocol employs a palladium-catalyzed coupling reaction, followed by a selective reduction step, to produce the target compound in high enantiomeric purity. This advancement is particularly significant for industrial-scale production and could facilitate the compound's broader adoption in drug discovery programs.

Looking ahead, researchers are exploring the potential of 1-(3,5-Difluoro-4-isobutoxyphenyl)ethanol in addressing emerging therapeutic challenges, such as drug-resistant infections and neurodegenerative diseases. Preliminary data from academic and industry collaborations indicate that structural modifications of this core scaffold may yield compounds with activity against multidrug-resistant bacterial strains or neuroprotective effects in models of Alzheimer's disease. These diverse applications highlight the versatility of this chemical entity and its importance as a building block in modern medicinal chemistry.